Cas no 193957-50-5 (2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]-)

2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]-, is a specialized organic compound featuring a propargyl alcohol backbone substituted with a dimethylaminophenyl group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in click chemistry and polymer applications. The presence of both alkyne and hydroxyl functionalities allows for versatile modifications, including coupling reactions and cross-linking. The dimethylamino group enhances solubility in polar solvents and may influence electronic properties, making it useful in materials science. Its well-defined molecular architecture ensures consistent performance in research and industrial applications, such as photoactive materials or intermediates for advanced organic synthesis. Proper handling is advised due to potential reactivity.
2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]- structure
193957-50-5 structure
Product Name:2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]-
CAS No:193957-50-5
MF:C11H13NO
MW:175.227022886276
MDL:MFCD00168842
CID:1386664
PubChem ID:1811838
Update Time:2025-05-27

2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]-
    • 3-(4-Dimethylamino-phenyl)-prop-2-yn-1-ol
    • AKOS005216108
    • 193957-50-5
    • 3-(4-(Dimethylamino)phenyl)prop-2-yn-1-ol
    • MFCD00168842
    • 3-(4-Dimethylamino-phenyl)-prop-2-yn-1-ol, 97%
    • starbld0034687
    • 3-[4-(dimethylamino)phenyl]prop-2-yn-1-ol
    • MDL: MFCD00168842
    • Inchi: 1S/C11H13NO/c1-12(2)11-7-5-10(6-8-11)4-3-9-13/h5-8,13H,9H2,1-2H3
    • InChI Key: JJGFUHVLNZGTAK-UHFFFAOYSA-N
    • SMILES: OCC#CC1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 175.09979
  • Monoisotopic Mass: 175.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47

2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB570573-1 g
3-(4-Dimethylamino-phenyl)-prop-2-yn-1-ol, 97%; .
193957-50-5 97%
1g
€1,338.30 2023-07-11
abcr
AB570573-1g
3-(4-Dimethylamino-phenyl)-prop-2-yn-1-ol, 97%; .
193957-50-5 97%
1g
€1285.20 2025-04-20
A2B Chem LLC
BA19752-1g
3-(4-Dimethylamino-phenyl)-prop-2-yn-1-ol
193957-50-5 97%
1g
$993.00 2024-04-20
A2B Chem LLC
BA19752-5g
3-(4-Dimethylamino-phenyl)-prop-2-yn-1-ol
193957-50-5 97%
5g
$2523.00 2024-04-20

Additional information on 2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]-

Comprehensive Overview of 2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]- (CAS No. 193957-50-5)

2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]-, with the CAS number 193957-50-5, is a specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique propargyl alcohol structure and dimethylamino substituent, serves as a versatile building block for the development of advanced materials and bioactive molecules. Its molecular formula, C11H11NO, highlights its potential for diverse applications, from fluorescent probes to polymer precursors.

In recent years, the demand for high-performance organic compounds like 2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]- has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers and industries are increasingly focusing on eco-friendly synthesis routes and low-toxicity intermediates, making this compound a subject of interest due to its modifiable functional groups. Its propargyl moiety enables click chemistry reactions, a hot topic in drug discovery and bioconjugation, aligning with the growing trend of precision medicine and targeted therapies.

The compound’s optical properties, attributed to the dimethylamino-phenyl group, have also sparked interest in optoelectronic applications. With the rise of organic light-emitting diodes (OLEDs) and solar cell technologies, 193957-50-5 is being explored as a potential candidate for photoactive layers or charge transport materials. This aligns with the global push toward renewable energy solutions and energy-efficient displays, addressing common user queries like "organic compounds for OLEDs" or "sustainable materials for electronics."

From a synthetic chemistry perspective, 2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]- offers a robust platform for cascade reactions and multicomponent couplings. Its alkyne group facilitates Sonogashira couplings and cycloadditions, making it valuable for constructing heterocyclic frameworks prevalent in pharmaceuticals and agrochemicals. This versatility answers frequent search trends such as "alkyne-based intermediates for drug synthesis" or "click chemistry in medicinal chemistry."

Quality and purity standards for CAS 193957-50-5 are critical, especially in high-value applications. Analytical techniques like HPLC, NMR, and mass spectrometry ensure its suitability for research-grade use. Suppliers often emphasize batch-to-batch consistency and regulatory compliance, addressing concerns raised in queries like "how to verify purity of specialty chemicals" or "GMP standards for organic intermediates."

In summary, 2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]- (193957-50-5) stands at the intersection of innovation and practical utility. Its relevance to cutting-edge research and industrial applications ensures its continued prominence in scientific literature and commercial catalogs. By addressing both academic curiosity and industry needs, this compound exemplifies the dynamic synergy between molecular design and real-world impact.

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